Cas no 172695-24-8 (Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester)

Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester
• (S)-N-BOC-2-AMINO-4-METHYLPENTYL CYANIDE
• L-N-Me-phenylalanine
• L-N-methylphenylalanine
• methyl-DL-phenylalanine
• N-Me-L-Phe
• N-Me-Phe
• N-Me-Phe-OH
• N-Methyl-L-phenylalanine
• N-Methylphenylalanine
• (S)-N-TERT-BUTOXYCARBONYL-2-AMINO-3-METHYLPENTYL CYANIDE
• (S)-N-BOC-2-Amino-4-methylpentyl cyanide,97%
• (3S)-3-(t-butoxycarbonylamino)-5-methylhexanenitrile
• MBYHFWNDSROMGX-SNVBAGLBSA-N
• 172695-24-8
• tert-butyl N-[(2S)-1-cyano-4-methylpentan-2-yl]carbamate
• SCHEMBL5496903
• MFCD06658951
• +Expand

• InChIKey： MBYHFWNDSROMGX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H22N2O2/c1-9(2)8-10(6-7-13)14-11(15)16-12(3,4)5/h9-10H,6,8H2,1-5H3,(H,14,15)
• SMILES： N#CCC(NC(OC(C)(C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 226.16800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 226.168127949g/mol
• Heavy Atom Count: 16
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Surface Charge: 0
• Topological Polar Surface Area: 62.1

Experimental Properties

• LogP: 3.23038
• PSA: 62.12000
• Melting Point: 75-77 °C
• Color/Form: White solid
• Solubility: Not available